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Compound of Interest

Compound Name: Englerin-A

Cat. No.: B16139713

Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential procedural guidance for the safe and compliant disposal of

Englerin A, a potent and selective inhibitor of renal cancer cell growth. Given its cytotoxic

properties, all materials contaminated with Englerin A must be treated as hazardous chemical

waste to ensure the safety of laboratory personnel and prevent environmental contamination.

Adherence to these protocols is mandatory and supplements institutional and regulatory

standards.

Immediate Safety and Handling Principles
Before commencing any disposal procedures, researchers must strictly adhere to the following

safety principles when handling Englerin A in any form (solid or in solution):

Personal Protective Equipment (PPE): A comprehensive PPE regimen is required. This

includes a lab coat, safety goggles or glasses with side shields, and double-gloving with

chemical-resistant nitrile gloves.[1] For handling the solid compound or when there is a risk

of aerosolization, a fit-tested N100 respirator is recommended.[2]
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Containment: All handling of solid Englerin A and preparation of solutions should be

conducted within a certified chemical fume hood or a ventilated balance enclosure to

minimize inhalation exposure.[1][3]

Segregation: Englerin A waste must be segregated from all other waste streams, including

regular trash, sharps containers for biological waste, and other chemical waste, unless

compatibility is confirmed.[1][4] Never dispose of Englerin A down the drain.[1][5]

Quantitative Data Summary
The following table summarizes key physicochemical and safety data for Englerin A, critical for

its safe handling and disposal.

Property Value Source

Molecular Formula C₂₆H₃₄O₆ [6]

Molar Mass 442.5 g/mol [6]

Appearance White powder [7]

GHS Hazard Status

Does not meet GHS hazard

criteria per some reports.

However, due to its potent

biological activity, it should be

handled as a hazardous

substance.

[1][6][8]

Combustibility Combustible [1]

Biological Activity

Potent and selective cytotoxic

agent against certain cancer

cell lines.

[7][9]

Step-by-Step Disposal Protocol
The primary and recommended method for the ultimate disposal of Englerin A is incineration by

a licensed hazardous waste management facility.[7] The following procedures detail the safe
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collection, segregation, and labeling of Englerin A waste in the laboratory to prepare it for

collection by your institution's Environmental Health and Safety (EHS) department.

Experimental Protocol: Waste Segregation and
Collection

Solid Englerin A Waste:

Objective: To safely collect unused, expired, or contaminated solid Englerin A.

Procedure:

1. Carefully collect all solid Englerin A waste, including residual amounts in original vials

and grossly contaminated items like weigh boats or spatulas.

2. Place the collected solid waste into a dedicated, chemically resistant, and sealable

container (e.g., a high-density polyethylene (HDPE) or glass bottle).

3. Securely seal the container and affix a "Hazardous Waste" label, clearly identifying the

content as "Englerin A, Solid."[1]

Liquid Englerin A Waste:

Objective: To safely collect all solutions containing Englerin A.

Procedure:

1. Collect all aqueous and organic solutions containing Englerin A, including leftover

experimental solutions and the initial rinsate from cleaning contaminated glassware, in a

dedicated, sealed, and leak-proof waste container.[10]

2. Ensure the container is made of a material compatible with the solvent used (e.g., glass

for organic solvents).[4]

3. Do not mix with other chemical waste streams.[1]

4. Securely cap the container and affix a "Hazardous Waste" label, specifying "Englerin A

in [Solvent Name]" and its approximate concentration.
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Contaminated Labware and PPE:

Objective: To safely dispose of all items that have come into contact with Englerin A.

Procedure:

1. Sharps: Place all contaminated sharps (needles, syringes, pipette tips, etc.) directly into

a designated, puncture-resistant sharps container labeled for cytotoxic chemical waste.

[8][9]

2. Non-Sharps: Collect all other contaminated disposable items, including gloves, bench

paper, and wipes, in a durable, sealed plastic bag or a lined container.[1]

3. Label the bag or container clearly as "Hazardous Waste: Englerin A Contaminated

Materials."

Final Disposal Steps:

Store all sealed and labeled Englerin A waste containers in a designated, secure area,

away from incompatible materials, until collection.

Arrange for pickup and disposal by a licensed hazardous waste management company,

following all institutional, local, and federal regulations.[1]

Diagrams and Workflows
The following diagrams illustrate the key procedural workflows for the proper disposal of

Englerin A.
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Caption: Workflow for the segregation and disposal of Englerin A waste streams.
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Caption: Logical decision flow for Englerin A waste handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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